2-benzylidene-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one
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Overview
Description
6-methyl-2-(phenylmethylene)-4,9-dihydro-3H-carbazol-1-one is a member of carbazoles.
Scientific Research Applications
Anti-Tumor Properties
Synthesis of Heteroannulated Carbazoles for Anti-Tumor Use : Novel carbazole analogues displaying selective growth inhibition on the HeLa cancer cell line were synthesized. These compounds showed promising anti-tumor properties against HeLa cancer cell line, with their IC50 outranging the standard ellipticine (Vairavelu, Zeller, & Rajendra Prasad, 2014).
Antitumor Activity and Structure Activity Relationships : The study synthesized novel hetero annulated carbazoles like isoxazolo-, pyrido-, and pyrimido carbazoles, which demonstrated significant in vitro anti-tumor activity, particularly against MCF-7 cell line. A specific compound, 2-amino-4-(3'-bromo-4'-methoxyphenyl)-8-chloro-11H-pyrimido[4,5-a]carbazole, was highlighted as a potential therapeutic drug against cancer cell proliferation (Murali, Sparkes, & Rajendra Prasad, 2017).
Microwave-Assisted Synthesis of Carbazole Derivatives for Cancer Treatment : A series of 2,3,4,9-tetrahydro-1H-carbazole derivatives were synthesized and evaluated for their anticancer activity against the A-549 cell line. Among these, specific derivatives showed significant activity (Chaudhary & Praveen D Chaudhary, 2016).
Antibiofilm Inhibitors
- Antibiofilm Inhibitory Activity : Carbazolylideno cyanoacetamide derivatives were synthesized and screened for in vitro antibiofilm inhibitory activity against antibiotic-resistant pathogenic organisms. These compounds, especially 3a, demonstrated high prospective against E. coli biofilm (Sathiyachandran, Jayamanoharan, Nesterov, & JayarampillaiRajendra Prasad, 2019).
Anti-Inflammatory Activities
- Synthesis of Thiazolo[3,2-a]pyrimidine Derivatives : A series of 2-benzylidene-7-methyl-3-oxo-5-(substituted phenyl)-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid methyl esters were synthesized and tested for their anti-inflammatory activities. Certain compounds exhibited moderate anti-inflammatory activity (Tozkoparan, Ertan, Kelicen, & Demirdamar, 1999).
Synthesis of Chemically Significant Compounds
Synthetic Utility in Creating Fused Carbazoles : The compound was used in the synthesis of various fused carbazoles, such as pyrano[2,3-a]carbazoles and pyrido[2,3-a]carbazoles. This study highlights its importance in creating chemically significant structures (Danish & Prasad, 2005).
Electroluminescent Layer Applications : Low-molecular weight compounds derived from tetrahydro-1H-carbazol-1-one were synthesized for potential application in organic light-emitting devices. These compounds showed promising results in electroluminescent structures (Dobrikov, Dobrikov, & Aleksandrova, 2011).
properties
Molecular Formula |
C20H17NO |
---|---|
Molecular Weight |
287.4g/mol |
IUPAC Name |
(2Z)-2-benzylidene-6-methyl-4,9-dihydro-3H-carbazol-1-one |
InChI |
InChI=1S/C20H17NO/c1-13-7-10-18-17(11-13)16-9-8-15(20(22)19(16)21-18)12-14-5-3-2-4-6-14/h2-7,10-12,21H,8-9H2,1H3/b15-12- |
InChI Key |
BELRFZNMVLSEKG-QINSGFPZSA-N |
Isomeric SMILES |
CC1=CC2=C(C=C1)NC3=C2CC/C(=C/C4=CC=CC=C4)/C3=O |
SMILES |
CC1=CC2=C(C=C1)NC3=C2CCC(=CC4=CC=CC=C4)C3=O |
Canonical SMILES |
CC1=CC2=C(C=C1)NC3=C2CCC(=CC4=CC=CC=C4)C3=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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